
Introduction: The Strategic Value of a Versatile
Building Block

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name:
Methyl 5-chloro-2-

cyclopropoxybenzoate

Cat. No.: B8708234 Get Quote

In the landscape of pharmaceutical development, success often hinges on the rational design

of molecules that possess optimal potency, selectivity, and pharmacokinetic properties. Methyl
5-chloro-2-cyclopropoxybenzoate emerges as a valuable scaffold in this pursuit. Its structure

is a deliberate convergence of three critical pharmacophoric elements:

A Chlorinated Phenyl Ring: The chloro-substituent significantly modulates the electronic

properties of the aromatic ring and enhances lipophilicity, which can improve membrane

permeability. Halogen bonding is also an increasingly recognized interaction that can

enhance binding affinity to biological targets. The inclusion of chlorine is a well-established

strategy in medicinal chemistry, with over 250 FDA-approved chloro-containing drugs on the

market.[1][2]

A Cyclopropyl Moiety: The cyclopropyl group is a "bioisostere" for other functionalities, often

introduced to increase metabolic stability by blocking sites of oxidation. Its rigid, three-

dimensional nature can enforce a specific conformation, leading to higher receptor affinity

and selectivity.

A Methyl Ester: This functional group provides a reactive handle for straightforward chemical

modification, typically through hydrolysis to the corresponding carboxylic acid followed by

amide bond formation, a cornerstone reaction in the synthesis of many active

pharmaceutical ingredients (APIs).
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This guide aims to equip researchers with the foundational knowledge to effectively synthesize,

characterize, and utilize this potent intermediate in their discovery programs.

Core Physicochemical Properties
A precise understanding of a compound's physical and chemical properties is the bedrock of its

application. The key specifications for Methyl 5-chloro-2-cyclopropoxybenzoate are

summarized below.

Property Value Reference

CAS Number 959749-02-1 [3]

Molecular Formula C₁₁H₁₁ClO₃ [3]

Molecular Weight 226.66 g/mol [3]

Canonical SMILES
O=C(OC)C1=CC(Cl)=CC=C1O

C2CC2
[3]

Appearance
Typically an off-white to pale

yellow solid or oil
General Knowledge

Purity ≥98% (commonly available) [4]

Solubility

Soluble in common organic

solvents (e.g., DCM, EtOAc,

DMSO)

General Knowledge

Synthesis Protocol and Mechanistic Rationale
The most direct and reliable route to Methyl 5-chloro-2-cyclopropoxybenzoate is via a

Williamson ether synthesis, starting from the commercially available Methyl 5-chloro-2-

hydroxybenzoate (also known as methyl 5-chlorosalicylate).

Experimental Workflow: Synthesis
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Reactants & Reagents

Reaction & Workup Final Product

Methyl 5-chloro-2-hydroxybenzoate
(CAS: 4068-78-4)

Williamson Ether Synthesis
(Heat, 8-12h)

Bromocyclopropane

Potassium Carbonate (K₂CO₃)

DMF or Acetone

Aqueous Workup
(Filtration & Extraction)

Crude Product Column Chromatography
(Silica Gel)

Methyl 5-chloro-2-cyclopropoxybenzoate
(CAS: 959749-02-1)

Purity ≥98%

Structural Confirmation Purity Assessment

Purified Product

1H & 13C NMR

Unambiguous Structure

Mass Spectrometry (MS)

Molecular Weight

Infrared (IR) Spectroscopy

Functional Groups

HPLC / UPLC

Purity (%)
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Step 1: Unmasking Step 2: Coupling

Step 3: Diversification

Methyl 5-chloro-2-
cyclopropoxybenzoate

Saponification
(LiOH or NaOH) Carboxylic Acid Intermediate Amide Coupling

(EDC/HOBt or HATU)

Biologically Active
Amide Products

Diverse Amine Library
(R-NH₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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